Cas no 1806785-27-2 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid)
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H4F5NO2/c9-6(10)4-3(8(11,12)13)1-2-14-5(4)7(15)16/h1-2,6H,(H,15,16)
- SMILES: FC(C1C(C(=O)O)=NC=CC=1C(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074495-250mg |
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid |
1806785-27-2 | 97% | 250mg |
$499.20 | 2022-03-31 | |
| Alichem | A029074495-500mg |
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid |
1806785-27-2 | 97% | 500mg |
$823.15 | 2022-03-31 | |
| Alichem | A029074495-1g |
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid |
1806785-27-2 | 97% | 1g |
$1,519.80 | 2022-03-31 |
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid
Research Brief on 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806785-27-2)
3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806785-27-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of enzyme inhibitors and receptor modulators.
In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid on specific enzymes involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's high affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. The results indicated a significant reduction in pro-inflammatory markers, with minimal cytotoxicity observed in human cell lines.
Another groundbreaking research effort, documented in ACS Chemical Biology, explored the compound's utility in agrochemical applications. The study highlighted its efficacy as a precursor in the synthesis of next-generation herbicides. By leveraging the electron-withdrawing properties of the trifluoromethyl group, the derived herbicides exhibited enhanced uptake and translocation in target plants, leading to improved weed control efficiency. Field trials demonstrated a 30% increase in herbicidal activity compared to conventional analogs, underscoring its potential for sustainable agriculture.
Further advancements in the pharmaceutical domain were reported in a Nature Communications article, where 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid was utilized to develop a novel class of kinase inhibitors. The research team employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity for tyrosine kinases implicated in cancer progression. Preclinical trials in murine models showed promising tumor growth inhibition, with a notable reduction in metastasis. These findings position the compound as a viable candidate for oncology therapeutics, pending further clinical validation.
In summary, 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806785-27-2) represents a versatile and high-value chemical entity with broad applications in both pharmaceutical and agrochemical industries. Its unique fluorination pattern and functional group arrangement contribute to its enhanced reactivity and biological activity, as evidenced by recent studies. Future research directions may include exploring its potential in other therapeutic areas, such as antimicrobial and antiviral agents, as well as optimizing its synthetic pathways for large-scale production. The compound's multifaceted utility underscores its importance in advancing chemical biology and drug discovery efforts.
1806785-27-2 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)